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Compound of Interest

Compound Name: MS4078

Cat. No.: B609343

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of MS4078, a potent and
selective ALK PROTAC (Proteolysis Targeting Chimera). Adherence to these procedures is
critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before handling MS4078, it is crucial to be familiar with its properties and the necessary safety
measures. This compound is intended for laboratory research use only and should not be used
in humans or animals.

Personal Protective Equipment (PPE): When working with MS4078 in solid or solution form, the
following PPE should be worn:

Eye Protection: Safety goggles with side shields are essential to prevent eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat or other impervious clothing is required to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, a
suitable respirator should be used.
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Engineering Controls: Work with MS4078 should be conducted in a well-ventilated area,
preferably within a chemical fume hood. An accessible safety shower and eye wash station
must be available in the immediate work area.

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring eyelids are held open. Seek prompt medical attention.

o Skin Contact: Thoroughly wash the affected area with soap and water. Remove any
contaminated clothing. If irritation persists, seek medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.

¢ Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

For spills, wear appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand),
and collect it in a sealed container for disposal.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for MS4078.
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Parameter Value Source
Molecular Weight 914.47 g/mol [1112]
CAS Number 2229036-62-6 [1]
Appearance Solid [1]
Solubility in DMSO 10 mM [1]
_ -20°C for 12 months; 4°C for 6
Storage (Solid Powder) [1]
months

-80°C for 6 months; -20°C for 6
Storage (In Solvent) [1]
months

Experimental Protocols: Not Publicly Available

Detailed experimental protocols for the synthesis or specific laboratory use of MS4078 are not
publicly available in the provided search results. For specific experimental procedures, it is
recommended to consult the original research publications citing the use of MS4078 or contact
the supplier directly.

Proper Disposal Procedures

Proper disposal of MS4078 and its containers is crucial to prevent environmental contamination
and ensure regulatory compliance. The following step-by-step guidance outlines the
recommended disposal plan.

Step 1: Waste Identification and Segregation

e Solid Waste: Unused or expired solid MS4078 should be collected in a clearly labeled,
sealed container.

 Liquid Waste: Solutions containing MS4078, including experimental residues and
contaminated solvents, should be collected in a separate, labeled, and sealed waste
container. Do not mix with other chemical waste streams unless compatibility is confirmed.
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o Contaminated Materials: All materials that have come into contact with MS4078, such as
pipette tips, gloves, and bench paper, should be considered contaminated and disposed of
as chemical waste.

Step 2: Waste Storage
o Store all MS4078 waste in a designated, secure area away from incompatible materials.

e Ensure all waste containers are properly labeled with the chemical name ("MS4078") and
any associated hazards.

Step 3: Disposal Method

e The primary method for the disposal of MS4078 waste is through a licensed hazardous
waste disposal company.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.

e Provide the EHS department with a completed hazardous waste manifest, including the
chemical name, quantity, and any other required information.

Do NOT dispose of MS4078 down the drain or in regular trash.

Visualizing Key Processes

To further aid in understanding the handling and mechanism of MS4078, the following
diagrams are provided.
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MS4078 Waste Disposal Workflow
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Caption: A workflow for the proper disposal of MS4078 waste.
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MS4078 PROTAC Mechanism of Action
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Caption: The mechanism of action of MS4078 as a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. MS4078 | ALK PROTAC | Probechem Biochemicals [probechem.com]
e 2. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for MS4078]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609343#ms4078-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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